Cas no 108550-47-6 (2-Azetidinecarboxylicacid, 1-methoxy-4-oxo-, methyl ester, (R)- (9CI))
108550-47-6 structure
Product Name:2-Azetidinecarboxylicacid, 1-methoxy-4-oxo-, methyl ester, (R)- (9CI)
CAS No:108550-47-6
MF:C6H9NO4
MW:159.139961957932
CID:128058
PubChem ID:45090338
Update Time:2025-04-18
2-Azetidinecarboxylicacid, 1-methoxy-4-oxo-, methyl ester, (R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Azetidinecarboxylicacid, 1-methoxy-4-oxo-, methyl ester, (R)- (9CI)
- 108550-47-6
- methyl (2R)-1-methoxy-4-oxoazetidine-2-carboxylate
- 2-Azetidinecarboxylicacid,1-methoxy-4-oxo-,methylester,(R)-(9CI)
- (R)-Methyl 1-methoxy-4-oxoazetidine-2-carboxylate
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- Inchi: 1S/C6H9NO4/c1-10-6(9)4-3-5(8)7(4)11-2/h4H,3H2,1-2H3/t4-/m1/s1
- InChI Key: RJNMIFYAMICNJE-SCSAIBSYSA-N
- SMILES: O(C)N1C(C[C@@H]1C(=O)OC)=O
Computed Properties
- Exact Mass: 159.05300
- Monoisotopic Mass: 159.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8A^2
- XLogP3: -0.6
Experimental Properties
- PSA: 55.84000
- LogP: -0.74040
2-Azetidinecarboxylicacid, 1-methoxy-4-oxo-, methyl ester, (R)- (9CI) Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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